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Compound of Interest

Compound Name: AF-CX 1325

Cat. No.: B1665041 Get Quote

Technical Support Center: AF-CX 1325
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers utilizing AF-CX 1325 in various cancer models.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for AF-CX 1325?

A1: AF-CX 1325 is a potent and selective small molecule inhibitor of the CX-Oncogene 1 (CX-

O1) receptor tyrosine kinase. In many cancer models, aberrant signaling through the CX-O1

pathway leads to increased cell proliferation and survival. AF-CX 1325 competitively binds to

the ATP-binding pocket of CX-O1, preventing its autophosphorylation and the subsequent

activation of downstream signaling cascades, primarily the PI3K/AKT/mTOR and

RAS/MEK/ERK pathways. This inhibition ultimately leads to cell cycle arrest and apoptosis in

cancer cells dependent on CX-O1 signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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